BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Chemical Properties
and Structure of Potassium Metabisulfite

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Potassium metabisulfite

Cat. No.: B058084

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core chemical properties and
structural characteristics of potassium metabisulfite (K2S205). The information is curated for
professionals in research, science, and drug development who utilize or investigate this
compound. All quantitative data is summarized in tables for clarity and comparative analysis.
Detailed experimental protocols for common analytical procedures are also provided, alongside
mandatory visualizations to illustrate key chemical processes and workflows.

Chemical and Physical Properties

Potassium metabisulfite, also known as potassium pyrosulfite, is a white crystalline powder
with a characteristic pungent odor of sulfur dioxide.[1][2] It serves as a significant source of
sulfur dioxide, particularly in food preservation, winemaking, and as an antioxidant or chemical
sterilant in various industries.[2][3][4]

Quantitative Data Summary

The fundamental physicochemical properties of potassium metabisulfite are summarized in
the table below for easy reference.
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Property Value References
Chemical Formula K2S205 [11[5]16]
Molecular Weight 222.32 g/mol [1][5][6]

White crystalline powder or
Appearance [11[2][4]
granules

Pungent, sharp odor of sulfur
Odor o [11[2][4]
dioxide

Density 2.3-2.34 g/cm3 [11[3]114]

) ) Decomposes at 150-190 °C
Melting Point [L1[21[3]1[7]
(302-374 °F)

Solubility in Water 450 g/L at 20 °C [3B1[71[8]
Solubility in Ethanol Insoluble / Practically Insoluble  [1][3][5][7]
pH of 5% Solution 35-45 [518]

Stability and Reactivity

Potassium metabisulfite is stable under dry conditions but is sensitive to air and moisture.[1]
[9] It gradually oxidizes to potassium sulfate (K2SOa4), a process that is accelerated in the
presence of moisture.[1][5] The material should be stored in well-fitted, tight containers and
protected from excessive heat.[10] When stored at a maximum of 25°C and 45% relative
humidity, its shelf life is approximately 6 months.[1][9]

Upon heating, it decomposes at temperatures above 150 °C, yielding potassium sulfite (K2SO3)
and sulfur dioxide (SO2) gas.[3][7]

Decomposition Reaction: K2S20s5(s) — K2SOs3(s) + SO2(g)[7]

Potassium metabisulfite is a strong reducing agent and reacts with oxidizing agents, which
can generate heat.[1][11] It is incompatible with strong acids, with which it readily reacts to
liberate toxic sulfur dioxide gas.[1][9][12] It also reacts with nitrites, sometimes resulting in
flame formation, a reaction that can be explosive if water is present.[5][9]
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Chemical Structure

Potassium metabisulfite is an ionic compound consisting of two potassium cations (K*) and
one metabisulfite (or pyrosulfite) anion (S20s27).

Molecular Structure

The metabisulfite anion has a structure that can be described as two sulfur atoms linked
together. One sulfur atom is bonded to three oxygen atoms, and the other is bonded to two
oxygen atoms. The negative charges are delocalized over the oxygen atoms. The S-S bond
length is approximately 222 pm, with S-O distances around 147 pm.[3] Its crystal structure is
monoclinic.[2][3][13]

Behavior in Aqueous Solution

When dissolved in water, potassium metabisulfite hydrolyzes to form potassium bisulfite
(KHSO:s).[1][5][9] This solution is acidic.[8] The bisulfite ion exists in equilibrium with sulfur
dioxide and sulfite ions, with the position of the equilibrium being highly dependent on the pH of
the solution.[14][15] It is this release of sulfur dioxide that is responsible for its preservative and
antimicrobial properties.[16]
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Potassium Metabisulfite Dissolution and Equilibria

Potassium Metabisulfite (K2S205) Water (Hz20)

i—lydrolysis

Potassium Bisulfite (2 KHSO3)

l

Bisulfite lon (HSO3™)

pH dependent
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Workflow for lodometric Titration of K2S20s

Accurately weigh ~250 mg
of K2S20s sample

i

Transfer to flask and add
50.0 mL of 0.1 N lodine VS

'

Stopper, swirl to dissolve,
and let stand for 5 min

'

Add 1 mL of HCI

'

Titrate excess iodine with
0.1 N Sodium Thiosulfate VS

:

Add Starch TS when
solution is pale yellow

i

Continue titration until
blue color disappears

:

Calculate % SOz content

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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